Cas no 2229221-29-6 (tert-butyl N-(2-carbamothioyl-4-hydroxyphenyl)carbamate)

• Product Name: tert-butyl N-(2-carbamothioyl-4-hydroxyphenyl)carbamate
• CAS No: 2229221-29-6
• MF: C₁₂H₁₆N₂O₃S
• MW: 268.332041740417
• CID: 6321032
• PubChem ID: 165623384
• Update Time: 2025-10-30

tert-butyl N-(2-carbamothioyl-4-hydroxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-carbamothioyl-4-hydroxyphenyl)carbamate
• 2229221-29-6
• EN300-1875828

• Inchi： 1S/C12H16N2O3S/c1-12(2,3)17-11(16)14-9-5-4-7(15)6-8(9)10(13)18/h4-6,15H,1-3H3,(H2,13,18)(H,14,16)
• InChI Key： RYTZVDIPGSKGSP-UHFFFAOYSA-N
• SMILES： S=C(C1C=C(C=CC=1NC(=O)OC(C)(C)C)O)N

Computed Properties

• Exact Mass: 268.08816355g/mol
• Monoisotopic Mass: 268.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 117Ų

Additional information on tert-butyl N-(2-carbamothioyl-4-hydroxyphenyl)carbamate

tert-butyl N-(2-carbamothioyl-4-hydroxyphenyl)carbamate: A Comprehensive Overview

The compound with CAS No. 2229221-29-6, known as tert-butyl N-(2-carbamothioyl-4-hydroxyphenyl)carbamate, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The name itself highlights key functional groups: the tert-butyl group, the carbamate moiety, and the presence of a hydroxyl and thioamide group within the aromatic ring. These features make it a versatile compound with promising prospects in drug discovery, material science, and catalysis.

Recent studies have focused on the synthesis and characterization of this compound, revealing its stability under various conditions. The tert-butyl group contributes to the molecule's lipophilicity, which is crucial for its potential use in pharmaceutical applications. Researchers have also explored the reactivity of the carbamate group, demonstrating its ability to participate in nucleophilic substitutions under specific conditions. This property makes it a valuable intermediate in organic synthesis.

The presence of a hydroxyl group on the aromatic ring introduces additional functionality, enabling the compound to act as a hydrogen bond donor. This characteristic is particularly advantageous in designing bioactive molecules, as hydrogen bonding plays a critical role in molecular recognition and binding affinity. Furthermore, the thioamide group imparts unique electronic properties, enhancing the molecule's ability to interact with biological targets.

In terms of synthesis, several methods have been reported for the preparation of tert-butyl N-(2-carbamothioyl-4-hydroxyphenyl)carbamate. One common approach involves the reaction of an appropriate phenol derivative with tert-butyl chloroformate in the presence of a base. This method ensures high yields and good purity of the product. Recent advancements have also explored green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems to enhance reaction efficiency and reduce environmental impact.

The applications of this compound are diverse and expanding rapidly. In the pharmaceutical industry, it has been investigated as a potential lead compound for anti-inflammatory and anti-cancer drug development. Its ability to modulate key signaling pathways makes it a promising candidate for further preclinical studies. Additionally, in material science, this compound has shown potential as a building block for advanced polymers and coatings due to its robust structure and versatile functional groups.

In conclusion, tert-butyl N-(2-carbamothioyl-4-hydroxyphenyl)carbamate (CAS No. 2229221-29-6) is a multifaceted compound with significant potential across various fields. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable asset in modern chemical research. Continued exploration into its properties and functionalities will undoubtedly unlock new opportunities for its utilization in both academic and industrial settings.